Cas no 16537-10-3 (Tert-butyl 3-phenylpropanoate)

• Product Name: Tert-butyl 3-phenylpropanoate
• CAS No: 16537-10-3
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD19388689
• CID: 1345685
• PubChem ID: 10878309
• Update Time: 2025-06-11

Tert-butyl 3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-phenylpropanoate
• 3-phenylpropionic acid tert-butyl ester
• tert-butyl 3-phenylpropionate
• tert-butyl 3-phenylpropanote
• tert-butyl dihydrocinnamate
• SureCN1380801
• hydrocinnamic acid tert-butyl ester
• CTK0E5748
• 1,1-dimethylethyl 3-phenylpropionoate
• Benzenepropanoic acid, 1,1-dimethylethyl ester
• AKOS013212047
• Benzenepropanoic acid,1,1-dimethylethyl ester;hydrocinnamic acid tert-butyl ester;3-phenylpropionic acid tert-butyl ester;tert-butyl dihydrocinnamate;1,1-dimethylethyl 3-phenylpropionoate;tert-butyl 3-phenylpropanote;tert-butyl 3-phenylpropionate;
• ZOJRGDRNISZTQS-UHFFFAOYSA-N
• 3-Phenylpropanoic acid tert-butyl ester
• t-butyl 3-phenylpropanoate
• MFCD19388689
• DTXSID00446823
• SCHEMBL1380801
• t-butyl 3-phenylpropionate
• 16537-10-3

• MDL： MFCD19388689
• Inchi： 1S/C13H18O2/c1-13(2,3)15-12(14)10-9-11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3
• InChI Key： ZOJRGDRNISZTQS-UHFFFAOYSA-N
• SMILES： O(C(CCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 206.13100
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.96090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Tert-butyl 3-phenylpropanoate

Recent Advances in the Application of Tert-butyl 3-phenylpropanoate (CAS: 16537-10-3) in Chemical Biology and Pharmaceutical Research

Tert-butyl 3-phenylpropanoate (CAS: 16537-10-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative has been widely utilized as a key intermediate in the synthesis of various bioactive molecules, including pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted its versatility in organic synthesis, particularly in the construction of complex molecular architectures. The compound's unique chemical properties, such as its stability under various reaction conditions and its ability to serve as a protecting group, make it an invaluable tool for researchers in the field.

In the context of pharmaceutical research, Tert-butyl 3-phenylpropanoate has been employed in the development of novel drug candidates. A recent study published in the Journal of Medicinal Chemistry demonstrated its use as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study reported that derivatives of Tert-butyl 3-phenylpropanoate exhibited promising inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammation and pain. These findings suggest potential applications in the development of next-generation anti-inflammatory drugs with improved efficacy and reduced side effects.

Another notable application of Tert-butyl 3-phenylpropanoate is in the field of prodrug design. Researchers have explored its use as a prodrug moiety to enhance the bioavailability and pharmacokinetic properties of therapeutic agents. A recent publication in Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of prodrugs incorporating Tert-butyl 3-phenylpropanoate as a lipophilic carrier. The study found that these prodrugs exhibited improved membrane permeability and sustained release profiles, making them suitable candidates for oral drug delivery systems.

From a methodological perspective, recent advances in synthetic chemistry have enabled more efficient and sustainable routes for the production of Tert-butyl 3-phenylpropanoate. A study in Green Chemistry highlighted the development of a catalytic process using environmentally benign reagents, which significantly reduced the environmental footprint of the synthesis. This aligns with the growing emphasis on green chemistry principles in pharmaceutical manufacturing, where minimizing waste and hazardous byproducts is a key priority.

In conclusion, Tert-butyl 3-phenylpropanoate (CAS: 16537-10-3) continues to play a pivotal role in chemical biology and pharmaceutical research. Its applications span from drug discovery to prodrug design, and recent advancements in synthetic methodologies have further enhanced its utility. As research in this area progresses, it is anticipated that new and innovative uses for this compound will emerge, solidifying its importance in the development of next-generation therapeutics.